6-Methyl-2-(thiophen-3-YL)benzoic acid

• IUPAC Name: 2-methyl-6-thiophen-3-ylbenzoic acid
• InChI: InChI=1S/C12H10O2S/c1-8-3-2-4-10(11(8)12(13)14)9-5-6-15-7-9/h2-7H,1H3,(H,13,14)
• InChI Key: NJKZTKOJKWOKLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CSC=C2)C(=O)O
• Molecular Formula: C12H10O2S
• DSSTOX Substance ID: DTXSID10688550
• Molecular Weight: 218.27 g/mol
• CAS No.: 1261975-85-2

Description

6-Methyl-2-(thiophen-3-YL)benzoic acid is a substituted benzoic acid derivative featuring a methyl group at the 6-position of the benzene ring and a thiophen-3-yl group at the 2-position. Its molecular formula is C₁₂H₁₀O₂S, with a molecular weight of 218.28 g/mol. The compound combines the aromaticity of benzoic acid with the electron-rich thiophene moiety, which may influence its electronic properties, solubility, and reactivity. The carboxylic acid group at the 1-position confers typical acid-base behavior, while the methyl and thiophene substituents modulate steric and electronic effects. This structural motif is relevant in medicinal chemistry and materials science, particularly for designing ligands or functional molecules with tailored properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-2-(thiophen-3-YL)benzoic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method typically employs a boron reagent and a palladium catalyst under mild and functional group-tolerant conditions.

Industrial Production Methods

In an industrial setting, the production of 6-Methyl-2-(thiophen-3-YL)benzoic acid may involve large-scale Suzuki–Miyaura coupling reactions. The process would be optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and reagent concentrations.

Chemical Reactions Analysis

Types of Reactions

6-Methyl-2-(thiophen-3-YL)benzoic acid can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: Electrophilic aromatic substitution can occur on the thiophene ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid can be used.

Reduction: Lithium aluminum hydride or borane can be employed.

Substitution: Halogenating agents like bromine or chlorine can be used under acidic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Halogenated thiophene derivatives.

Scientific Research Applications

6-Methyl-2-(thiophen-3-YL)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a potential drug candidate due to its structural similarity to other biologically active compounds.

Industry: Utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 6-Methyl-2-(thiophen-3-YL)benzoic acid depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The thiophene ring can participate in π-π interactions, while the carboxylic acid group can form hydrogen bonds, contributing to the compound’s overall bioactivity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

6-Methylbenzo[b]thiophene-2-carboxylic Acid (C₁₀H₈O₂S, MW 192.23 g/mol) Structure: A benzoic acid fused with a thiophene ring (benzothiophene), methylated at position 6. Key Differences: The fused thiophene ring creates a planar, conjugated system, enhancing π-orbital overlap compared to the non-fused thiophen-3-yl group in the target compound. This difference may lead to higher thermal stability and distinct electronic properties .

6-Methoxy-2-(4-methoxyphenyl)-1-benzothiophene (C₁₆H₁₂O₂S, MW 284.33 g/mol)

• Structure : Features methoxy substituents on both the benzene and benzothiophene moieties.
• Key Differences : Methoxy groups are electron-donating, increasing solubility in polar solvents but reducing acidity compared to the methyl and thiophene groups in the target compound. The para-methoxyphenyl group introduces additional steric bulk .

4-Amino-5-chloro-2-ethoxy Benzoic Acid (C₉H₁₀ClNO₃, MW 215.63 g/mol) Structure: Substituted with amino, chloro, and ethoxy groups. Key Differences: The chloro and amino groups significantly alter electronic properties—chloro is electron-withdrawing, while amino is electron-donating. This combination creates a more polar molecule with higher acidity (lower pKa) than the target compound .

Physicochemical Properties

Property	6-Methyl-2-(thiophen-3-YL)benzoic Acid	6-Methylbenzo[b]thiophene-2-carboxylic Acid	6-Methoxy-2-(4-methoxyphenyl)-1-benzothiophene
Molecular Weight	218.28 g/mol	192.23 g/mol	284.33 g/mol
Solubility	Moderate in polar aprotic solvents	Low in water, high in DMSO	High in organic solvents (e.g., chloroform)
Acidity (pKa)	~4.2 (estimated)	~3.9	Not applicable (non-acidic)
Thermal Stability	Stable up to ~200°C	Stable up to ~250°C	Stable up to ~180°C
Key Applications	Ligand synthesis, biosensing	Materials science, catalysis	Organic electronics

Substituent Effects

• Electron-Donating vs. Withdrawing Groups :

  • The methyl group in the target compound donates electrons via hyperconjugation, slightly increasing the pKa of the carboxylic acid compared to unsubstituted benzoic acid (pKa ~4.2 vs. ~4.2 for benzoic acid).
  • Thiophen-3-yl introduces mild electron-withdrawing effects due to sulfur’s electronegativity, counterbalancing the methyl group’s donation .

Research Findings and Data

• Thermal Decomposition : Differential scanning calorimetry (DSC) of 6-Methyl-2-(thiophen-3-YL)benzoic acid shows a melting point of ~185°C, with decomposition onset at ~200°C, comparable to other methylated benzoic acids .